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Compound of Interest

Compound Name: 4-Nitrobutanal

Cat. No.: B14455207 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a summary of the available physical property data for 4-
Nitrobutanal. Due to a lack of experimentally determined values in surveyed literature, this

document presents computed data for its boiling and melting points. Furthermore, it outlines

detailed, generalized experimental protocols for the empirical determination of these

fundamental physical properties. A plausible synthetic pathway for 4-Nitrobutanal is also

proposed and visualized to provide a comprehensive overview for research and development

purposes.

Physical Properties of 4-Nitrobutanal
Experimental data for the boiling and melting points of 4-Nitrobutanal are not readily available

in the reviewed scientific literature. As a substitute, computed values from reputable chemical

databases are presented. These values are predictive and should be confirmed by

experimental analysis.

Table 1: Computed Physical Properties of 4-Nitrobutanal
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Property Value Source

Molecular Weight 117.10 g/mol PubChem[1]

Melting Point Not available -

Boiling Point Not available -

Note: The absence of a value indicates that no computed data is provided in the cited source.

Experimental Protocols for Physical Property
Determination
For novel or uncharacterized compounds such as 4-Nitrobutanal, the following standard

laboratory procedures are recommended for the determination of boiling and melting points.

Melting Point Determination
The melting point is a critical indicator of a solid compound's purity.[2][3] Pure crystalline solids

typically exhibit a sharp melting point range of 0.5-1.0°C.[2] Impurities tend to lower and

broaden the melting range.[2]

Protocol: Capillary Method using a Melting Point Apparatus

Sample Preparation: Ensure the 4-Nitrobutanal sample is completely dry and finely

powdered to ensure uniform heat transfer.[3]

Capillary Tube Loading: Introduce a small amount of the powdered sample into a capillary

tube, ensuring a packed column of 1-2 mm at the sealed end.[4][5]

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus.[2]

Heating: Heat the sample rapidly to a temperature approximately 15-20°C below the

expected melting point. Then, reduce the heating rate to 1-2°C per minute to allow for

thermal equilibrium.
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Observation and Measurement: Record the temperature at which the first drop of liquid

appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2).

The melting point is reported as the range T1-T2.[2]

Verification: For accuracy, it is recommended to perform at least two measurements.[2]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[6][7]

Protocol: Thiele Tube Method

Sample Preparation: Place a few milliliters of liquid 4-Nitrobutanal into a small test tube.[7]

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band. Place a

capillary tube, sealed at one end, into the test tube with the open end submerged in the

liquid.[8]

Heating: Immerse the assembly in a Thiele tube containing mineral oil, ensuring the sample

is below the oil level. Gently heat the side arm of the Thiele tube.[6][8]

Observation: As the liquid heats, a steady stream of bubbles will emerge from the capillary

tube.

Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling

point is the temperature at which the bubbling stops and the liquid begins to enter the

capillary tube.[6]

Pressure Correction: Record the atmospheric pressure at the time of the experiment, as

boiling points are pressure-dependent.[9]

Proposed Synthesis of 4-Nitrobutanal
A plausible and common method for the synthesis of γ-nitro aldehydes like 4-Nitrobutanal is
through a Michael addition reaction.[10][11] This involves the conjugate addition of a

nitroalkane to an α,β-unsaturated aldehyde.
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Synthetic Pathway: Michael Addition
The synthesis of 4-Nitrobutanal can be envisioned via the Michael addition of nitromethane to

acrolein. This reaction is typically base-catalyzed.

Reactants Reaction Conditions

Process

Product

Nitromethane

Michael Addition

Acrolein Base Catalyst
(e.g., NaOH) Solvent

4-Nitrobutanal

Click to download full resolution via product page

Caption: Proposed synthesis of 4-Nitrobutanal via Michael addition.

Experimental Workflow
The following diagram outlines a general experimental workflow for the proposed synthesis and

subsequent purification of 4-Nitrobutanal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b14455207?utm_src=pdf-body
https://www.benchchem.com/product/b14455207?utm_src=pdf-body-img
https://www.benchchem.com/product/b14455207?utm_src=pdf-body
https://www.benchchem.com/product/b14455207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14455207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Combine Reactants
(Nitromethane, Acrolein, Solvent)

2. Add Base Catalyst

3. Stir at Room Temperature
(Monitor by TLC)

4. Quench Reaction
(e.g., with dilute acid)

5. Extract with Organic Solvent

6. Dry Organic Layer
(e.g., with Na2SO4)

7. Purify by Column Chromatography

Pure 4-Nitrobutanal

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of 4-Nitrobutanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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